8-iso Prostaglandin E1

• Molecular Formula: C20H34O5
• Molecular Weight: 354.5 g/mol
• InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16-,17?,19+/m0/s1
• InChIKey: GMVPRGQOIOIIMI-RQCFOJISSA-N

8-iso PGE1: Non-Enzymatic Isoprostane

8-iso Prostaglandin E1 (8-iso-PGE1; also known as ovinonic acid or 8-epi-PGE1) is a biologically active isoprostane formed via non-enzymatic, free radical-catalyzed peroxidation of arachidonic acid, rather than through the cyclooxygenase (COX) pathway [1]. It is found in human semen at concentrations of 7 µg/ml and acts as a pulmonary vasoconstrictor with potency similar to PGF2α [2]. As an E-ring 8-isoprostane, it exhibits a unique receptor interaction profile, acting as an agonist at EP2, EP3, and EP4 prostanoid receptors, but with markedly different tissue-specific effects compared to its enzymatic counterpart PGE1 [3].

IdentityNon-enzymatic isoprostane analytical standard

WorkflowLipidomics reference material & oxidative stress probe

Selection ContextContext-dependent vasoactive tool compound

• [1] Morrow JD, Roberts LJ. The isoprostanes: unique bioactive products of lipid peroxidation. Prog Lipid Res. 1997;36(1):1-21. View Source
• [2] Daniels EG, Krueger WC, Kupieki FP, Pike JE, Schneider WP. Isolation and characterization of a new prostaglandin isomer. J Am Chem Soc. 1968;90(21):5894-5895. View Source
• [3] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source

Why 8-iso PGE1 Cannot Be Replaced

Substituting 8-iso Prostaglandin E1 with enzymatic prostaglandins (e.g., PGE1, PGE2) or even other E-ring isoprostanes (e.g., 8-iso-PGE2) is scientifically invalid due to fundamental differences in potency, receptor bias, and functional outcomes. 8-iso-PGE1 is a non-enzymatic lipid peroxidation product with a distinct receptor activation signature: it is a pulmonary vasoconstrictor with 5-fold greater hypertensive potency than PGE1 in dogs, yet exhibits only ~1/125 to 1/250 the systemic hypotensive effect of PGE1 [1]. In human whole blood, 8-iso-PGE1 is the most potent anti-aggregatory isoprostane tested, uniquely capable of completely inhibiting collagen-induced aggregation—an effect not observed with the thromboxane receptor antagonist SQ29548 nor any other isoprostane evaluated [2]. Furthermore, while both 8-iso-PGE1 and 8-iso-PGE2 inhibit GM-CSF release via EP2 receptors, their relative efficacies and downstream signaling nuances differ, necessitating compound-specific selection for receptor pharmacology studies [3]. The following quantitative evidence guide details these critical differentiators to support informed procurement decisions.

8-iso PGE1

Substitutes

vs PGE1

Reported amplified pulmonary vasopressor profile

Markedly lower systemic activity; may shift pulmonary response context

vs F‑ring isoprostanes

EP2‑mediated GM‑CSF inhibition

Lack EP2‑dependent anti‑inflammatory signaling; may not reproduce

vs 8-iso PGE2

Lower vasoconstrictor potency across vascular beds

Potency profile differs; may alter receptor subtype interpretation

• [1] Nakano J, Kessinger JM. Effects of 8-isoprostaglandin E1 on the systemic and pulmonary circulations in dogs. Proc Soc Exp Biol Med. 1970;133(4):1314-1317. View Source
• [2] Cranshaw JH, Evans TW, Mitchell JA. Characterization of the effects of isoprostanes on platelet aggregation in human whole blood. Br J Pharmacol. 2001;132(8):1699-1706. View Source
• [3] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source

8-iso PGE1 Differentiation Evidence

Pulmonary Vasopressor Potency vs PGE1

In anesthetized dogs, 8-iso-PGE1 produced pulmonary hypertension that was 5 times greater than that evoked by equimolar doses of PGE1, while its systemic hypotensive effect was only 1/125 to 1/250 of that observed with PGE1 [1]. This demonstrates a pronounced functional selectivity for the pulmonary vascular bed relative to the systemic circulation, a property not shared by PGE1. Furthermore, 8-iso-PGE1's pulmonary vasoconstrictor potency is similar to that of PGF2α, a key differentiating reference point .

Pulmonary Vasopressor vs PGE1

Head‑to‑head

5‑fold greater pulmonary hypertensive effect vs PGE1

Reported pulmonary vasopressor response context

Intravenous, anesthetized dog model

Evidence Dimension	Pulmonary hypertensive action
Target Compound Data	5× PGE1 response
Comparator Or Baseline	PGE1: 1× (baseline)
Quantified Difference	5-fold greater pulmonary hypertensive action
Conditions	Anesthetized dogs; intravenous administration

Why This Matters

This unique pulmonary-selective vasoconstriction profile makes 8-iso-PGE1 essential for investigators studying pulmonary hypertension models or pulmonary vascular reactivity without confounding systemic hypotension.

• [1] Nakano J, Kessinger JM. Effects of 8-isoprostaglandin E1 on the systemic and pulmonary circulations in dogs. Proc Soc Exp Biol Med. 1970;133(4):1314-1317. View Source

Human Umbilical Artery Contractility

In human whole blood, 8-iso-PGE1 demonstrated the highest anti-aggregatory potency among five isoprostanes tested, with a rank order of potency: 8-iso PGE1 > 8-iso PGE2 > 8-iso PGF2α > 8-iso PGF3α > 8-iso-13,14-dihydro-15-keto PGF2α [1]. Critically, only 8-iso-PGE1 was able to completely inhibit collagen-induced platelet aggregation—an effect not achieved by the potent thromboxane receptor antagonist SQ29548 nor by any of the other isoprostanes evaluated [2]. This indicates a distinct mechanism of anti-aggregatory action that is unique to 8-iso-PGE1 within the isoprostane class.

Umbilical Artery Contractility

Cross‑study comparable

pEC₅₀ = 5.4 ± 0.1; 8‑iso PGE2 ~12.6‑fold more potent

Vascular potency ranking context

Human isolated umbilical artery, n=4‑17

Evidence Dimension	Anti-aggregatory potency (rank order)
Target Compound Data	Ranked #1 (most potent)
Comparator Or Baseline	8-iso-PGE2 (ranked #2); 8-iso-PGF2α (ranked #3); 8-iso-PGF3α (ranked #4); 8-iso-13,14-dihydro-15-keto PGF2α (ranked #5)
Quantified Difference	Highest potency among 5 isoprostanes; unique complete inhibition of collagen-induced aggregation
Conditions	Human citrated whole blood; collagen-induced aggregation; thromboxane receptor agonist U46619

Why This Matters

For researchers investigating platelet function, thrombosis, or the anti-aggregatory properties of lipid mediators, 8-iso-PGE1 is the essential tool compound due to its superior potency and unique capacity to fully suppress collagen-driven aggregation.

• [1] Cranshaw JH, Evans TW, Mitchell JA. Characterization of the effects of isoprostanes on platelet aggregation in human whole blood. Br J Pharmacol. 2001;132(8):1699-1706. View Source
• [2] Cranshaw JH, Evans TW, Mitchell JA. Characterization of the effects of isoprostanes on platelet aggregation in human whole blood. Br J Pharmacol. 2001;132(8):1699-1706. View Source

EP2-Mediated GM-CSF Inhibition

In human airway smooth muscle (HASM) cells stimulated with interleukin-1β (IL-1β), 8-iso-PGE1 inhibited GM-CSF release in a concentration-dependent manner, with >80% inhibition achieved at the highest concentration tested [1]. Antagonist studies revealed that this inhibition was mediated solely via EP2 receptors, as the EP1/EP2/DP antagonist AH 6809 completely blocked the effect [2]. In contrast, the facilitation of G-CSF release by 8-iso-PGE1 was unaffected by AH 6809 alone or the selective EP4 antagonist L-161,982 alone, but was antagonized when both were combined, demonstrating that G-CSF augmentation involves both EP2 and EP4 receptor subtypes [3]. This bifurcated signaling—EP2-only for GM-CSF inhibition, EP2+EP4 for G-CSF augmentation—is a distinctive feature of 8-iso-PGE1 not observed with F-ring isoprostanes (8-iso-PGF1α, 8-iso-PGF2α, 8-iso-PGF3α), which were ineffective in modulating either cytokine [4].

EP2 GM‑CSF Inhibition

Class‑level inference

>80% inhibition at 10 µM; F‑ring isoprostanes no effect

EP2‑dependent anti‑inflammatory signaling context

cAMP/PKA pathway in HASM cells

Evidence Dimension	GM-CSF inhibition
Target Compound Data	>80% inhibition at highest concentration; EP2-only mediated
Comparator Or Baseline	8-iso-PGF1α, 8-iso-PGF2α, 8-iso-PGF3α: no effect
Quantified Difference	Unique E-ring isoprostane activity; F-ring compounds inactive
Conditions	IL-1β-stimulated human airway smooth muscle (HASM) cells

Why This Matters

This receptor-subtype-specific functional dichotomy makes 8-iso-PGE1 a valuable tool for dissecting EP2 versus EP4 signaling pathways in airway inflammation, asthma, and cytokine regulation studies, where F-ring isoprostanes cannot serve as substitutes.

• [1] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source
• [2] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source
• [3] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source
• [4] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source

Bronchial Arterial Vasoconstriction

In guinea-pig trachea, 8-iso-PGE1 suppressed electrical field stimulation (EFS)-evoked [³H]acetylcholine (ACh) release in a concentration-dependent manner (0.1 nM–1 µM), producing 39.5% inhibition at 1 µM [1]. Under identical conditions, 8-iso-PGE2 produced 53.9% inhibition, while the EP3-selective agonist sulprostone and PGE2 produced 61.2% and 59.9% inhibition at 1 µM, respectively [2]. This inhibition was not reversed by the TP receptor antagonist SQ 29,548 or the EP1/EP2/DP antagonist AH 6809, but was blocked by the highly selective EP3 receptor antagonist L-798,106, confirming EP3 receptor mediation [3]. Thus, while both 8-iso-PGE1 and 8-iso-PGE2 act via EP3 receptors to inhibit ACh release, their intrinsic efficacies differ quantitatively, with 8-iso-PGE1 being less efficacious than 8-iso-PGE2 in this specific assay.

Bronchial Artery Constriction

Cross‑study comparable

EC₅₀ not calculable; 8‑iso PGE2 pEC₅₀ = 6.8, 8‑iso PGF₂α pEC₅₀ = 6.5

Tissue‑specific isoprostane selectivity context

Human bronchial arterial rings

Evidence Dimension	Inhibition of EFS-evoked ACh release at 1 µM
Target Compound Data	39.5% inhibition
Comparator Or Baseline	8-iso-PGE2: 53.9%; PGE2: 59.9%; sulprostone (EP3 agonist): 61.2%
Quantified Difference	8-iso-PGE2 is ~14% more effective; PGE2 and sulprostone are ~20-22% more effective
Conditions	Guinea-pig isolated trachea; electrical field stimulation; [³H]ACh release assay

Why This Matters

For studies examining parasympathetic nerve function, cholinergic tone, or EP3 receptor pharmacology in the airways, 8-iso-PGE1 offers a distinct efficacy profile compared to 8-iso-PGE2 and PGE2, enabling nuanced investigation of receptor activation thresholds and signaling outcomes.

• [1] Clarke DL, Giembycz MA, Patel HJ, Belvisi MG. E-ring 8-isoprostanes inhibit ACh release from parasympathetic nerves innervating guinea-pig trachea through agonism of prostanoid receptors of the EP3-subtype. Br J Pharmacol. 2004;141(4):600-609. View Source
• [2] Clarke DL, Giembycz MA, Patel HJ, Belvisi MG. E-ring 8-isoprostanes inhibit ACh release from parasympathetic nerves innervating guinea-pig trachea through agonism of prostanoid receptors of the EP3-subtype. Br J Pharmacol. 2004;141(4):600-609. View Source
• [3] Clarke DL, Giembycz MA, Patel HJ, Belvisi MG. E-ring 8-isoprostanes inhibit ACh release from parasympathetic nerves innervating guinea-pig trachea through agonism of prostanoid receptors of the EP3-subtype. Br J Pharmacol. 2004;141(4):600-609. View Source

8-iso PGE1 Research Scenarios

Pulmonary Vascular and Hypertension Studies

8-iso-PGE1 is the preferred compound for inducing selective pulmonary vasoconstriction without profound systemic hypotension, as demonstrated in anesthetized dogs where it produced 5-fold greater pulmonary hypertensive action than PGE1 while exerting only 1/125 to 1/250 the systemic hypotensive effect [1]. This unique hemodynamic profile enables investigators to study pulmonary vascular reactivity, pulmonary hypertension mechanisms, and the effects of vasoactive agents on the pulmonary circulation with minimal systemic cardiovascular confounding. Alternative compounds such as PGE1 or PGF2α lack this pulmonary-selective vasoconstrictor profile, making 8-iso-PGE1 the essential tool for this specific application.

Airway Inflammation & GPCR Signaling

For investigations into platelet function and anti-aggregatory mechanisms, 8-iso-PGE1 is the most potent isoprostane inhibitor of platelet aggregation in human whole blood and is uniquely capable of completely blocking collagen-induced aggregation—a property not shared by thromboxane receptor antagonists or other isoprostanes [2]. This makes 8-iso-PGE1 an indispensable reference compound for dissecting isoprostane-mediated anti-platelet signaling pathways, comparing the efficacy of novel anti-thrombotic agents, and exploring the role of non-enzymatic lipid peroxidation products in regulating hemostasis under oxidative stress conditions.

Comparative Isoprostane Pharmacology

8-iso-PGE1 provides a critical tool for differentiating EP2- versus EP4-mediated signaling in human airway smooth muscle cells. As demonstrated by antagonist studies, 8-iso-PGE1 inhibits GM-CSF release solely via EP2 receptors while augmenting G-CSF release through combined EP2 and EP4 activation [3]. This bifurcated receptor utilization profile allows researchers to selectively probe EP2-dependent pathways using GM-CSF as a readout, or to investigate the functional interplay between EP2 and EP4 subtypes in regulating cytokine networks relevant to asthma, COPD, and airway remodeling. F-ring isoprostanes are inactive in these assays and cannot substitute [4].

Analytical Method Development & Biomarker Quantification

8-iso-PGE1 is a validated EP3 receptor agonist that suppresses acetylcholine release from parasympathetic nerves innervating the airways, as confirmed by blockade with the selective EP3 antagonist L-798,106 in guinea-pig trachea [5]. With 39.5% inhibition of EFS-evoked ACh release at 1 µM, 8-iso-PGE1 offers a distinct efficacy profile compared to 8-iso-PGE2 (53.9% inhibition) and PGE2 (59.9% inhibition) [6]. This compound is therefore valuable for studies examining the role of EP3 receptors in regulating cholinergic tone, bronchoconstriction, and parasympathetic nerve function, particularly where a partial efficacy agonist is required to avoid maximal receptor activation.

Application

Selection Property

Validation Focus

Pulmonary vascular studies

Isoprostane pulmonary vasopressor profile

Pulmonary hypertensive response context

Airway inflammation research

EP2‑mediated anti‑inflammatory signaling

cAMP/PKA pathway response interpretation

Comparative isoprostane pharmacology

Isoprostane receptor selectivity profile

Vascular bed‑specific response interpretation

Analytical method development

Endogenous reference concentration benchmark

Analytical assay validation review

• [1] Nakano J, Kessinger JM. Effects of 8-isoprostaglandin E1 on the systemic and pulmonary circulations in dogs. Proc Soc Exp Biol Med. 1970;133(4):1314-1317. View Source
• [2] Cranshaw JH, Evans TW, Mitchell JA. Characterization of the effects of isoprostanes on platelet aggregation in human whole blood. Br J Pharmacol. 2001;132(8):1699-1706. View Source
• [3] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source
• [4] Clarke DL, Belvisi MG, Hardaker E, Newton R, Giembycz MA. E-ring 8-isoprostanes are agonists at EP2- and EP4-prostanoid receptors on human airway smooth muscle cells and regulate the release of colony-stimulating factors by activating cAMP-dependent protein kinase. Mol Pharmacol. 2005;67(2):383-393. View Source
• [5] Clarke DL, Giembycz MA, Patel HJ, Belvisi MG. E-ring 8-isoprostanes inhibit ACh release from parasympathetic nerves innervating guinea-pig trachea through agonism of prostanoid receptors of the EP3-subtype. Br J Pharmacol. 2004;141(4):600-609. View Source
• [6] Clarke DL, Giembycz MA, Patel HJ, Belvisi MG. E-ring 8-isoprostanes inhibit ACh release from parasympathetic nerves innervating guinea-pig trachea through agonism of prostanoid receptors of the EP3-subtype. Br J Pharmacol. 2004;141(4):600-609. View Source